Rel-((1R,2R)-2-(dimethylamino)cyclohexyl)methanol

• IUPAC Name: [(1R,2R)-2-(dimethylamino)cyclohexyl]methanol
• InChI: InChI=1S/C9H19NO/c1-10(2)9-6-4-3-5-8(9)7-11/h8-9,11H,3-7H2,1-2H3/t8-,9+/m0/s1
• InChI Key: YHARJABDPGDVSR-DTWKUNHWSA-N
• Canonical SMILES: CN(C)C1CCCCC1CO
• Isomeric SMILES: CN(C)[C@@H]1CCCC[C@H]1CO
• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• CAS RN: 31182-67-9

Description

Rel-((1R,2R)-2-(dimethylamino)cyclohexyl)methanol, commonly known as DMCM, is a chemical compound that belongs to the class of cyclohexanols. It is a potent and selective antagonist of the GABAA receptor, which is the major inhibitory neurotransmitter in the central nervous system. DMCM has been extensively studied for its potential therapeutic applications in treating various neurological disorders.

Scientific Research Applications

Heterogeneous Catalysis for Chemical Synthesis

One significant application of related compounds is in the field of heterogeneous catalysis for chemical synthesis. For instance, the use of atomically dispersed rhenium (ReO4) on silica (SiO2) demonstrates a novel approach for the halide-free carbonylation of methanol to acetic acid, a key industrial process. This catalyst system achieves over 93% selectivity to acetic acid with high conversion rates, indicating a promising avenue for more efficient and environmentally friendly chemical production processes (Ji Qi et al., 2020).

Kinetic and Mechanistic Studies

Research on methanol substitution reactions in various complexes provides valuable insights into kinetic and mechanistic aspects of chemical transformations. A study on methanol substitution in fac-[Re(CO)3(Trop)(MeOH)] revealed complex kinetics and the influence of different nucleophiles on the reaction pathway, offering a deeper understanding of substitution reactions that could inform the development of new catalysts and synthetic methods (M. Schutte-Smith et al., 2019).

Enantioselective Catalysis

The synthesis and application of (1R,3S,4S)-2-Azanorbornyl-3-methanol as a catalyst for the enantioselective epoxidation of α,β-enones underscore the potential of chiral compounds derived from methanol in achieving high selectivity and yields in organic synthesis. This research opens pathways for the development of novel organocatalysts for asymmetric synthesis (Jun Lu et al., 2008).

Analytical Chemistry Applications

In analytical chemistry, derivatization agents derived from methanol and its analogs play a crucial role in enhancing the detection of various compounds. A study on the use of 3,4-dihydro-6,7-dimethoxy-4-methyl-3-oxo-quinoxaline-2-carbonyl azide as a derivatization reagent for alcohols in high-performance liquid chromatography illustrates the importance of methanol-derived compounds in developing sensitive and selective analytical methods (M. Yamaguchi et al., 1987).

Sustainable Fuel Production

Research on the catalytic conversion of CO2 to methanol presents an exciting application in the context of sustainable energy and fuel production. The use of dimethylamine and a homogeneous ruthenium complex for the hydrogenation of carbon dioxide to methanol under basic conditions showcases innovative strategies for utilizing CO2 as a raw material, contributing to the development of cleaner fuel technologies (Nomaan M. Rezayee et al., 2015).